Cas no 2411330-04-4 ((2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide
• CAS No: 2411330-04-4
• MF: C₁₆H₂₄N₂OS
• MW: 292.439562797546
• CID: 5356279
• PubChem ID: 146101029
• Update Time: 2025-10-20

(2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172438
• (E)-4-(Dimethylamino)-N-(1-thiophen-2-ylcyclohexyl)but-2-enamide
• (2E)-4-(dimethylamino)-N-[1-(thiophen-2-yl)cyclohexyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide

• Inchi： 1S/C16H24N2OS/c1-18(2)12-6-9-15(19)17-16(10-4-3-5-11-16)14-8-7-13-20-14/h6-9,13H,3-5,10-12H2,1-2H3,(H,17,19)/b9-6+
• InChI Key： JVZIAUFURUMXLF-RMKNXTFCSA-N
• SMILES： S1C=CC=C1C1(CCCCC1)NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• XLogP3: 2.6
• Topological Polar Surface Area: 60.6

Additional information on (2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide

Recent Advances in the Study of (2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide (CAS: 2411330-04-4)

The compound (2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide (CAS: 2411330-04-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of (2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide, which include a thiophene ring and a dimethylamino group attached to a cyclohexylbutenamide backbone. These structural elements contribute to its interaction with specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reliable data for subsequent biological assays.

In vitro and in vivo studies have demonstrated that (2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide exhibits promising activity as a modulator of neurotransmitter receptors. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Mechanistic studies have further revealed that the compound's enamide moiety plays a critical role in its binding affinity and selectivity.

One of the most notable findings is the compound's ability to cross the blood-brain barrier (BBB) efficiently, as evidenced by pharmacokinetic studies in rodent models. This property is particularly advantageous for CNS-targeted therapies, as it enhances the compound's bioavailability and therapeutic efficacy. Additionally, preliminary toxicity studies have indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Researchers are currently exploring structural analogs and prodrug strategies to improve its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.

In conclusion, (2E)-4-(dimethylamino)-N-1-(thiophen-2-yl)cyclohexylbut-2-enamide represents a promising candidate for further investigation in the field of CNS therapeutics. Its unique structural features, combined with its demonstrated biological activity and favorable safety profile, make it a compelling subject for future research. Continued exploration of its mechanism of action and potential clinical applications will be essential to fully realize its therapeutic potential.